Cas no 2228606-69-5 (4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol)

• Product Name: 4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol
• CAS No: 2228606-69-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6318281
• PubChem ID: 165971004
• Update Time: 2025-10-29

4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol
• 2228606-69-5
• EN300-1836704

• Inchi： 1S/C10H13NO2/c1-7(6-11)8-3-4-9(12)10(5-8)13-2/h3-5,12H,1,6,11H2,2H3
• InChI Key： MBZUXZCZPOCUGX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(=C)CN)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol

4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol: A Comprehensive Overview

4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol, also known by its CAS number 2228606-69-5, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a methoxy substituent and an aminoalkenyl side chain. The molecule's structure allows for a wide range of chemical reactivity, making it a valuable substrate in both academic research and industrial applications.

The IUPAC name of this compound, 4-(3-aminoprop-1-en-2-yl)-2-methoxyphenol, reflects its structural composition. The phenolic ring is substituted at the 4-position with a 3-amino propenyl group and at the 2-position with a methoxy group. This arrangement imparts unique electronic properties to the molecule, influencing its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules, particularly in the development of new drug candidates.

In terms of physical properties, 4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases significantly in organic solvents such as ethanol and dichloromethane, making it suitable for use in organic synthesis reactions. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo degradation under strong acidic or basic environments.

The synthesis of 4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have successfully employed transition metal catalysts to facilitate key steps in the synthesis process, leading to higher yields and improved purity levels.

In the field of pharmacology, this compound has shown promise as a precursor for the development of bioactive agents targeting various therapeutic areas. Studies have demonstrated that derivatives of 4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol exhibit potent antioxidant and anti-inflammatory activities, suggesting their potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, ongoing research is exploring its role as a chelating agent for metal ions, which could find applications in treating metal toxicity and related health issues.

The application of 4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel materials for sensing applications. For example, recent studies have reported the use of this compound as a building block for creating metalloporphyrin-based sensors capable of detecting trace amounts of heavy metals in environmental samples.

In conclusion, 4-(3-Aminoprop-1-en-2-yl)-2-methoxyphenol, with its CAS number 2228606-69-, stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.